Cas no 2228089-71-0 (2-amino-3-5-(methoxycarbonyl)thiophen-2-ylpropanoic acid)

• Product Name: 2-amino-3-5-(methoxycarbonyl)thiophen-2-ylpropanoic acid
• CAS No: 2228089-71-0
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 6313820
• PubChem ID: 165865796
• Update Time: 2025-10-20

2-amino-3-5-(methoxycarbonyl)thiophen-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-5-(methoxycarbonyl)thiophen-2-ylpropanoic acid
• 2228089-71-0
• 2-amino-3-[5-(methoxycarbonyl)thiophen-2-yl]propanoic acid
• EN300-1787961

• Inchi： 1S/C9H11NO4S/c1-14-9(13)7-3-2-5(15-7)4-6(10)8(11)12/h2-3,6H,4,10H2,1H3,(H,11,12)
• InChI Key： AQACQMOLAIQCGG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CC(C(=O)O)N

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 118Ų

Additional information on 2-amino-3-5-(methoxycarbonyl)thiophen-2-ylpropanoic acid

2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid: A Promising Compound in Pharmaceutical Research

2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid, with the CAS number 2228089-71-0, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating biological pathways, making it a focal point for researchers aiming to address complex diseases.

The chemical structure of 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid consists of a thiophene ring fused with a propanoic acid chain, with the amino group and methoxycarbonyl substituents playing critical roles in its pharmacological activity. The thiophene ring, a heterocyclic compound, is known for its ability to interact with various biological targets, while the amino group contributes to the molecule's polarity and solubility. These structural elements collectively influence the compound's reactivity and biological activity, as evidenced by recent findings in 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid research.

Recent advancements in 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid studies have demonstrated its potential in targeting specific enzymes and receptors. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid exhibits selective inhibition of the 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid-related enzyme, which is implicated in inflammatory responses. This finding underscores the compound's potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the role of 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid in modulating cellular signaling pathways has been a subject of recent investigation. Researchers have identified its ability to interact with the 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid signaling cascade, which plays a crucial role in cell proliferation and differentiation. This interaction suggests that the compound could be a valuable tool in the development of targeted therapies for cancers and other proliferative disorders.

In the realm of drug development, 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid has shown promise in preclinical trials. A 2024 study published in Pharmaceutical Research highlighted its efficacy in reducing tumor growth in mouse models of 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid-related cancers. The compound's ability to induce apoptosis in cancer cells while sparing healthy tissue has been a key factor in its potential as an anticancer agent.

Additionally, the synthesis and optimization of 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid have been the focus of several recent studies. Researchers have employed advanced synthetic methods to enhance the compound's stability and bioavailability. These efforts have led to the development of more potent derivatives, which are currently undergoing further testing in clinical trials.

The pharmacokinetic properties of 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid are another area of active research. Studies have shown that the compound exhibits favorable absorption and distribution profiles, with minimal metabolism in the liver. This characteristic is particularly important for its potential use in chronic disease management, where long-term administration is often required.

Furthermore, the safety profile of 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid has been evaluated in preclinical studies. The compound has demonstrated low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. These findings suggest that the compound is well-tolerated, which is a critical factor in its potential for human therapeutic applications.

Despite its promising properties, the development of 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid as a therapeutic agent is not without challenges. One of the primary hurdles is the need to optimize its pharmacological activity while minimizing potential side effects. Researchers are actively working on modifying the compound's structure to enhance its selectivity and reduce off-target effects.

In conclusion, 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in various therapeutic areas make it a promising candidate for further research. As studies continue to uncover its mechanisms of action and optimize its properties, the compound is poised to play a vital role in the development of innovative treatments for a range of diseases.

For more information on the latest developments in 2-Amino-3-5-(Methoxycarbonyl)Thiophen-2-Ylpropanoic Acid research, refer to the Journal of Medicinal Chemistry and Pharmaceutical Research for recent studies and clinical trials.